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Abstract

BPAM344 is a potent, small-molecule positive allosteric modulator (PAM) of kainate receptors
(KARS), a subtype of ionotropic glutamate receptors crucial for excitatory neurotransmission in
the central nervous system. This document provides a comprehensive technical overview of
the discovery, mechanism of action, and pharmacological profile of BPAM344. It is intended to
serve as a resource for researchers and drug development professionals interested in the
therapeutic potential of KAR modulation. While extensive in vitro and structural data are
available, information regarding the specific discovery process, pharmacokinetic properties,
and in vivo efficacy of BPAM344 is not yet publicly documented.

Introduction

Kainate receptors (KARS) are ligand-gated ion channels that play a critical role in regulating
synaptic transmission and neuronal excitability.[1][2] Composed of various combinations of
subunits (GluK1-5), KARs are implicated in a range of neurological and psychiatric disorders,
including epilepsy, pain, and mood disorders.[1] The development of selective modulators for
KARs has been a long-standing challenge in neuropharmacology. BPAM344, chemically
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known as 4-cyclopropyl-7-fluoro-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide, has
emerged as a valuable research tool for probing KAR function.[2] It acts as a positive allosteric
modulator, enhancing the receptor's response to the endogenous agonist glutamate.[2]

Discovery and Medicinal Chemistry

The specific discovery process of BPAM344 has not been detailed in the available literature.
However, it belongs to the benzothiadiazine dioxide class of compounds, which are known to
modulate ion channels. Structure-activity relationship (SAR) studies on related compounds
have indicated that electron-withdrawing substituents at the 7-position of the benzothiadiazine
ring system enhance the modulatory activity at KARS.

Mechanism of Action

BPAM344 exerts its effects by binding to an allosteric site on the KAR, distinct from the
glutamate binding site. Cryo-electron microscopy (cryo-EM) and X-ray crystallography studies
have revealed that BPAM344 binds at the dimer interface of the ligand-binding domain (LBD)
of the receptor. This binding stabilizes the active conformation of the receptor, leading to a
potentiation of glutamate-evoked currents. A key aspect of its mechanism is the marked
decrease in the rate of receptor desensitization, which is the process by which the receptor
becomes unresponsive to a sustained presence of the agonist. By preventing desensitization,
BPAM344 prolongs the duration of the channel opening in response to glutamate.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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